Cas no 1361706-49-1 (Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate)

Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate is a pyridine-based intermediate with a trifluoromethoxy substituent, offering unique reactivity and stability for synthetic applications. The presence of both aminomethyl and ester functional groups enhances its versatility in pharmaceutical and agrochemical synthesis, enabling further derivatization. The trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This compound is particularly useful in constructing heterocyclic frameworks, where its structural features facilitate selective modifications. High purity and consistent quality ensure reliable performance in complex synthetic routes. Its balanced properties make it a practical choice for researchers developing novel small-molecule therapeutics or crop protection agents.

Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate structure

1361706-49-1 structure

Product Name:Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate

CAS No:1361706-49-1

MF:C₁₂H₁₅F₃N₂O₃

MW:292.254313707352

CID:4931540

Update Time:2025-10-28

Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C12H15F3N2O3/c1-3-19-10(18)5-8-4-7(2)11(9(6-16)17-8)20-12(13,14)15/h4H,3,5-6,16H2,1-2H3
- InChI Key： QAXFIYYKWLJCPJ-UHFFFAOYSA-N
- SMILES： FC(OC1=C(CN)N=C(CC(=O)OCC)C=C1C)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 326
XLogP3: 1.5
Topological Polar Surface Area: 74.4

Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001919-500mg	Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate	1361706-49-1	97%	500mg	$1,058.40	2022-04-03
Alichem	A022001919-1g	Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate	1361706-49-1	97%	1g	$1,831.20	2022-04-03

Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate Related Literature

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Additional information on Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate

Research Brief on Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1361706-49-1)

Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate (CAS: 1361706-49-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a trifluoromethoxy group, which is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound, particularly in the context of central nervous system (CNS) disorders. The aminomethyl and trifluoromethoxy substituents are believed to contribute to its ability to cross the blood-brain barrier (BBB), a critical factor for CNS-targeted drugs. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in GABAergic and glutamatergic signaling pathways. These findings suggest its potential utility in treating conditions such as epilepsy, anxiety, and neurodegenerative diseases. Further investigations are underway to elucidate its precise mechanism of action and to explore its therapeutic efficacy in preclinical models.

The compound's unique chemical structure also makes it a candidate for further derivatization, with researchers exploring modifications to enhance its selectivity and potency. Computational modeling and structure-activity relationship (SAR) studies are being conducted to identify optimal substituents that could improve its pharmacological profile. These efforts are expected to yield new leads for the development of next-generation CNS therapeutics.

In summary, Ethyl 2-(aminomethyl)-4-methyl-3-(trifluoromethoxy)pyridine-6-acetate represents a promising scaffold in medicinal chemistry, with potential applications in CNS drug discovery. Ongoing research aims to fully characterize its biological activity and optimize its properties for clinical development. The integration of synthetic chemistry, computational modeling, and pharmacological evaluation will be crucial in advancing this compound toward therapeutic applications.